2-(4-fluorophenyl)-N-((1-hydroxycyclopentyl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(1-hydroxycyclopentyl)methyl]acetamide
• InChI: InChI=1S/C14H18FNO2/c15-12-5-3-11(4-6-12)9-13(17)16-10-14(18)7-1-2-8-14/h3-6,18H,1-2,7-10H2,(H,16,17)
• InChI Key: VFDKOQHZBSZQRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)CC2=CC=C(C=C2)F)O
• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol

Description

2-(4-fluorophenyl)-N-((1-hydroxycyclopentyl)methyl)acetamide, also known as PF-04457845, is a selective peroxisome proliferator-activated receptor alpha (PPARα) modulator. It is a potential drug candidate for the treatment of metabolic disorders, such as dyslipidemia, obesity, and type 2 diabetes mellitus.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

Research efforts have been directed towards the synthesis of compounds with potential pharmaceutical applications. For example, the chemoselective acetylation of 2-aminophenol using immobilized lipase showcased a method for synthesizing intermediates for antimalarial drugs, highlighting the role of acetylated compounds in drug development (Magadum & Yadav, 2018). Similarly, the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides with anti-inflammatory activity further emphasizes the importance of fluoro-substituted acetamides in developing new therapeutic agents (Sunder & Maleraju, 2013).

Drug Metabolism Studies

Investigations into the metabolism of pharmaceuticals such as flutamide, an anti-cancer drug, reveal insights into drug metabolism and potential pathways leading to reactive metabolites or products of pharmacological interest. For instance, the detection of new N-oxidized metabolites of flutamide in human liver microsomes and urine of prostate cancer patients provides valuable information on the drug's biotransformation and its implications for therapeutic efficacy and safety (Goda et al., 2006).

Chemical Sensors

The development of chemosensors for detecting metal ions in living cells and aqueous solutions is another area where such compounds have been applied. A study presented a highly selective "turn-on" chemosensor capable of monitoring Zn2+ concentrations, demonstrating the versatility of fluoro-substituted acetamides in environmental and biological monitoring (Park et al., 2015).

Chemical Reaction Mechanisms

Research on the chemoselective reactions, such as the silylation of N-(2-hydroxyphenyl)acetamide, furthers our understanding of chemical reaction mechanisms and the synthesis of heterocyclic compounds with potential applications in material science and pharmaceuticals (Nikonov et al., 2016).